Cas no 614-70-0 (2-(Ethylamino)phenol)
2-(Ethylamino)phenol structure
Product name:2-(Ethylamino)phenol
2-(Ethylamino)phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(ethylamino)-
- 2-(ethylamino)phenol
- 2-(ETHYLAMINO)-PHENOL
- o-(Ethylamino)phenol
- N-Ethyl-o-hydroxyaniline
- o-Ethylaminophenol
- 2-hydroxy-N-ethylaniline
- 2-Athylamino-phenol
- FCH950813
- OR52438
- AK205444
- AS-57867
- BCESCHGDVIYYPC-UHFFFAOYSA-N
- SCHEMBL1368372
- DTXSID20210326
- EINECS 210-391-1
- 614-70-0
- NS00034695
- Phenol,2-(ethylamino)-
- I11473
- AKOS006350487
- EN300-6957420
- MFCD19216830
- CS-0061529
- 2-(Ethylamino)phenol
-
- MDL： MFCD19216830
- Inchi： 1S/C8H11NO/c1-2-9-7-5-3-4-6-8(7)10/h3-6,9-10H,2H2,1H3
- InChI Key： BCESCHGDVIYYPC-UHFFFAOYSA-N
- SMILES： O([H])C1=C([H])C([H])=C([H])C([H])=C1N([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 137.08413
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 32.299
Experimental Properties
- Density: 1.107±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 112-113 ºC
- Boiling Point: 244.7±23.0 ºC (760 Torr),
- Flash Point: 114.8±13.3 ºC,
- Refractive Index: 1.5620 (589.3 nm 35 ºC)
- Solubility: Slightly soluble (2.3 g/l) (25 º C),
- PSA: 32.26
2-(Ethylamino)phenol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | AS-57867-5G |
2-(ethylamino)phenol |
614-70-0 | >95% | 5g |
£583.00 | 2025-02-09 | |
| Alichem | A019145572-1g |
2-(Ethylamino)phenol |
614-70-0 | 95% | 1g |
$332.64 | 2023-09-01 | |
| Enamine | EN300-6957420-0.05g |
2-(ethylamino)phenol |
614-70-0 | 0.05g |
$323.0 | 2023-05-24 | ||
| Enamine | EN300-6957420-10.0g |
2-(ethylamino)phenol |
614-70-0 | 10g |
$1654.0 | 2023-05-24 | ||
| eNovation Chemicals LLC | D583942-5g |
o-(ethylamino)phenol |
614-70-0 | 95% | 5g |
$760 | 2024-05-24 | |
| Enamine | EN300-6957420-0.5g |
2-(ethylamino)phenol |
614-70-0 | 0.5g |
$370.0 | 2023-05-24 | ||
| Key Organics Ltd | AS-57867-5MG |
2-(ethylamino)phenol |
614-70-0 | >95% | 5mg |
£46.00 | 2025-02-09 | |
| Aaron | AR0037ON-250mg |
Phenol, 2-(ethylamino)- |
614-70-0 | 95% | 250mg |
$56.00 | 2023-12-13 | |
| A2B Chem LLC | AB48827-1g |
2-(Ethylamino)-phenol |
614-70-0 | 91% | 1g |
$208.00 | 2024-04-19 | |
| Aaron | AR0037ON-5g |
Phenol, 2-(ethylamino)- |
614-70-0 | 95% | 5g |
$330.00 | 2023-12-13 |
2-(Ethylamino)phenol Related Literature
-
1. Limitations of the transition-state variation model. Part 3. Solvolyses of electron-rich benzenesulphonyl chloridesIn Sun Koo,T. William Bentley,Gareth Llewellyn,Kiyull Yang J. Chem. Soc. Perkin Trans. 2 1991 1175
614-70-0 (2-(Ethylamino)phenol) Related Products
- 2169426-78-0(7-methyl-1,7-diazaspiro[4.4]nonan-2-one)
- 1803642-97-8(3-Amino-5-(aminomethyl)-4-fluoro-2-(trifluoromethoxy)pyridine)
- 351534-58-2(3-(5-Nitro-benzooxazol-2-yl)-phenylamine)
- 4791-24-6(3-(2-chloroacetyl)-1-ethylurea)
- 2140027-30-9(2-(3,3-dimethylpentyl)cyclobutan-1-ol)
- 2229535-11-7(5-(2-methylquinolin-6-yl)-1,2-oxazol-4-amine)
- 2229190-03-6(3-(6-chloro-5-methylpyridin-3-yl)-2-hydroxy-3-methylbutanoic acid)
- 2549008-07-1(N-cyclopropyl-5-(2,4-dimethoxyphenyl)pyrimidin-2-amine)
- 1354024-90-0(N-[1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-cyclopropyl-acetamide)
- 1537800-83-1(4-(2-methylpentan-3-yl)aminopentan-1-ol)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:614-70-0)2-(Ethylamino)phenol
Purity:99%
Quantity:1g
Price ($):299.0